Cas no 2228204-46-2 (4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid
• CAS No: 2228204-46-2
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6561220
• PubChem ID: 165792389
• Update Time: 2025-05-21

4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid
• 2228204-46-2
• EN300-1734539

• Inchi： 1S/C14H25NO2/c1-10-2-4-11(5-3-10)14(13(16)17)8-6-12(15)7-9-14/h10-12H,2-9,15H2,1H3,(H,16,17)
• InChI Key： LPGZLZJSIROZHY-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)N)C1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid

Research Briefing on 4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid (CAS: 2228204-46-2)

4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid (CAS: 2228204-46-2) is a novel cyclohexane derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The presence of both amino and carboxylic acid functional groups within its cyclohexane backbone allows for versatile chemical modifications, making it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthesis and pharmacological evaluation of 4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is a key target for the treatment of type 2 diabetes. The compound exhibited a high binding affinity and selectivity for DPP-4, with an IC50 value in the nanomolar range. Molecular docking studies revealed that the 4-methylcyclohexyl moiety plays a critical role in stabilizing the inhibitor-enzyme complex, highlighting the importance of structural optimization for enhanced therapeutic efficacy.

In addition to its potential in diabetes therapy, 4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid has also been investigated for its anti-inflammatory properties. A preclinical study conducted by researchers at the University of California, San Francisco (UCSF) reported that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in a murine model of acute inflammation. These findings suggest its potential application in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes for 4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid have been optimized to improve yield and purity. A recent patent (US20230183234A1) describes a novel catalytic asymmetric synthesis method that achieves high enantiomeric excess (>99%) and scalability, addressing previous challenges in large-scale production. This advancement is expected to facilitate further preclinical and clinical investigations of the compound.

Despite these promising developments, challenges remain in the clinical translation of 4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further formulation optimization. Additionally, comprehensive toxicology studies are required to assess its safety profile in humans. Ongoing research is focused on addressing these limitations through structural analogs and prodrug strategies.

In conclusion, 4-amino-1-(4-methylcyclohexyl)cyclohexane-1-carboxylic acid represents a promising candidate for therapeutic development, with demonstrated efficacy in diabetes and inflammation. Continued research efforts are expected to unlock its full potential, paving the way for novel treatments in these areas. Future studies should prioritize pharmacokinetic optimization and safety evaluation to advance the compound toward clinical trials.